Cas no 922139-40-0 (tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S,4S) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the primary amine and hydroxymethyl functionalities offer versatile reactivity for further derivatization. This compound is particularly useful in peptide chemistry and the preparation of bioactive molecules. Its well-defined structure and high purity make it a reliable building block for researchers requiring precise control over molecular architecture.
tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate structure
922139-40-0 structure
Product Name:tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
CAS No:922139-40-0
MF:C10H20N2O3
MW:216.277402877808
CID:796792
PubChem ID:44828599
Update Time:2025-10-29

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2S,4S)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride
    • (2S,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine
    • (2S,4S)-tert-butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylicacid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
    • tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • EN300-5464679
    • 1217977-61-1
    • (2S,4S)-4-Amino-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (2S,4S)-1-Boc-4-amino-2-(hydroxymethyl)pyrrolidine
    • 922139-40-0
    • MFCD08704520
    • AKOS015950906
    • XLB13940
    • rel-(2S,4S)-tert-Butyl4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • CS-0055782
    • E76082
    • 1-Pyrrolidinecarboxylicacid,4-amino-2-(hydroxymethyl)-,1,1-dimethylethyl ester,(2S,4S)-
    • OCLZOKUGIXLYJZ-YUMQZZPRSA-N
    • SCHEMBL2254798
    • BS-42633
    • rel-(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • t-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
    • DTXSID40660809
    • AKOS016015853
    • A26644
    • ALBB-034641
    • 1-Pyrrolidinecarboxylic acid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4R)-
    • Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13/h7-8,13H,4-6,11H2,1-3H3/t7-,8-/m0/s1
    • InChI Key： OCLZOKUGIXLYJZ-YUMQZZPRSA-N
    • SMILES： O(C(C)(C)C)C(N1C[C@H](C[C@H]1CO)N)=O

Computed Properties

  • Exact Mass: 216.147
  • Monoisotopic Mass: 216.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8A^2
  • XLogP3: -0.2

Experimental Properties

  • PSA: 75.79000
  • LogP: 0.95360

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tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:922139-40-0)tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
Order Number:A26644
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):301.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:922139-40-0)tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
A26644
Purity:99%
Quantity:1g
Price ($):301.0
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